Cas no 1095822-32-4 (1,3-Dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid)

• Product Name: 1,3-Dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid
• CAS No: 1095822-32-4
• MF: C₈H₈N₄O₂
• MW: 192.17472076416
• CID: 4817336
• Update Time: 2025-11-02

1,3-Dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3-DIMETHYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE-4-CARBOXYLIC ACID
• 1,3-Dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid

• Inchi： 1S/C8H8N4O2/c1-4-5-6(8(13)14)9-3-10-7(5)12(2)11-4/h3H,1-2H3,(H,13,14)
• InChI Key： DMUJATLVRVGYNT-UHFFFAOYSA-N
• SMILES： OC(C1=C2C(C)=NN(C)C2=NC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 80.9

Additional information on 1,3-Dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid

1,3-Dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid (CAS No. 1095822-32-4): A Comprehensive Overview

1,3-Dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid (CAS No. 1095822-32-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the pyrazolopyrimidine family, a class of molecules known for their diverse biological activities and applications in drug discovery. The unique structure of 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid makes it a valuable intermediate in the synthesis of various therapeutic agents.

The chemical formula of 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid is C8H8N4O2, and its molecular weight is 192.18 g/mol. The compound features a fused pyrazolo[3,4-D]pyrimidine core, which is substituted with methyl groups at the 1 and 3 positions and a carboxylic acid moiety at the 4 position. This structural arrangement contributes to its reactivity and potential utility in medicinal chemistry. Researchers are particularly interested in its role as a building block for kinase inhibitors, which are pivotal in treating cancers and inflammatory diseases.

One of the key reasons for the growing interest in 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid is its relevance to current trends in drug discovery and precision medicine. With the rise of personalized therapies, there is an increasing demand for novel chemical entities that can target specific pathways. The pyrazolopyrimidine scaffold, including this compound, has shown promise in modulating protein kinases, making it a hot topic in cancer research and immunotherapy.

In addition to its pharmaceutical applications, 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid is also explored in material science. Its heterocyclic structure can contribute to the development of advanced materials with unique electronic properties. This dual applicability in both life sciences and material engineering underscores its versatility and importance in modern chemistry.

The synthesis of 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid typically involves multi-step organic reactions, starting from readily available precursors. Researchers often employ condensation reactions and cyclization strategies to construct the pyrazolopyrimidine core. The carboxylic acid group at the 4 position allows for further derivatization, enabling the creation of a wide range of analogs with tailored properties.

From a commercial perspective, the demand for 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid is driven by its utility in high-throughput screening and combinatorial chemistry. Pharmaceutical companies and research institutions are actively sourcing this compound to accelerate their drug development programs. Its CAS number, 1095822-32-4, serves as a unique identifier in global chemical databases, facilitating procurement and regulatory compliance.

Safety and handling of 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid are critical considerations for researchers. While it is not classified as a hazardous substance, standard laboratory precautions should be observed. Proper storage conditions, such as keeping the compound in a cool, dry place away from light, are recommended to maintain its stability.

Looking ahead, the future of 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid appears promising, with ongoing studies exploring its potential in neurodegenerative diseases and infectious diseases. As the scientific community continues to uncover new applications, this compound is likely to remain a focal point in chemical innovation and therapeutic development.

In summary, 1,3-dimethyl-1H-pyrazolo[3,4-D]pyrimidine-4-carboxylic acid (CAS No. 1095822-32-4) is a versatile and valuable compound with wide-ranging applications in pharmaceuticals, material science, and beyond. Its unique structure and reactivity make it a cornerstone in modern chemistry, aligning with current trends in drug discovery and advanced materials. Researchers and industry professionals alike will continue to explore its potential, driving innovation and progress in these fields.